Cas no 2030736-18-4 (tert-butyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate
• CAS No: 2030736-18-4
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6370341
• PubChem ID: 165608540
• Update Time: 2024-01-10

tert-butyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate
• 2030736-18-4
• EN300-1456013

• Inchi： 1S/C10H13NO2S/c1-10(2,3)13-9(12)5-4-8-11-6-7-14-8/h4-7H,1-3H3/b5-4+
• InChI Key： GSXSBYUXGFDJLC-SNAWJCMRSA-N
• SMILES： S1C=CN=C1/C=C/C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4Ų